Cas no 94163-02-7 (Methyl 1-phenylcycloheptanecarboxylate)

• Product Name: Methyl 1-phenylcycloheptanecarboxylate
• CAS No: 94163-02-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2146969
• Update Time: 2023-08-04

Methyl 1-phenylcycloheptanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-phenylcycloheptanecarboxylate
• KRLIZFHXCFRWDW-UHFFFAOYSA-N
• 1-Phenyl-cycloheptanecarboxylic acid methyl ester
• Methyl 1-phenylcycloheptanecarboxylate

• Inchi： 1S/C15H20O2/c1-17-14(16)15(11-7-2-3-8-12-15)13-9-5-4-6-10-13/h4-6,9-10H,2-3,7-8,11-12H2,1H3
• InChI Key： KRLIZFHXCFRWDW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2C=CC=CC=2)CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 26.3